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Compound of Interest

Compound Name:
2'-Deoxy-5-iodocytidine 5'-

(tetrahydrogen triphosphate)

Cat. No.: B1218735 Get Quote

An In-depth Technical Guide to 2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate)

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate), also known as 5-iodo-2'-

deoxycytidine triphosphate (5-Iodo-dCTP), is a modified pyrimidine nucleotide. As an analogue

of deoxycytidine triphosphate (dCTP), it serves as a valuable tool in various biochemical and

molecular biology applications. Its iodine substitution on the cytidine base allows for its use in

structural studies of DNA, as a photo-crosslinking agent, and as a component in the

development of therapeutic agents. This guide provides a comprehensive overview of its

chemical properties, synthesis, and relevant experimental protocols and metabolic pathways.

Chemical and Physical Properties
The fundamental properties of 2'-Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate) are

summarized below. This data is crucial for its handling, storage, and application in experimental

settings.
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Property Value

CAS Number 31747-59-8[1][2]

Molecular Formula C₉H₁₅IN₃O₁₃P₃[1]

Molecular Weight 593.05 g/mol [1]

IUPAC Name

[[(2R,3S,5R)-5-(4-amino-5-iodo-2-oxopyrimidin-

1-yl)-3-hydroxyoxolan-2-yl]methoxy-

hydroxyphosphoryl] phosphono hydrogen

phosphate[1]

Synonyms
5-Iodo-dCTP, 5-iododeoxycytidine triphosphate,

IdCTP[1]

Storage Temperature -20°C[2]

Predicted Mass Spectrometry Data
The following table presents the predicted mass-to-charge ratios (m/z) and collision cross-

section (CCS) values, which are useful for mass spectrometry-based identification.

Adduct Predicted m/z Predicted CCS (Å²)

[M+H]⁺ 593.89348 204.4

[M+Na]⁺ 615.87542 208.6

[M-H]⁻ 591.87892 201.4

[M+NH₄]⁺ 610.92002 204.3

[M+K]⁺ 631.84936 203.2

[M+H-H₂O]⁺ 575.88346 191.2

[M+HCOO]⁻ 637.88440 207.0

(Data sourced from PubChem CID 65386)
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Experimental Protocols
Chemical Synthesis: One-Pot, Three-Step Method
A general and efficient method for the chemical synthesis of 2'-deoxynucleoside-5'-O-

triphosphates (dNTPs), starting from the corresponding nucleoside (2'-Deoxy-5-iodocytidine),

can be employed.[3] This "one-pot, three-step" strategy generally yields good results (65-70%)

for both purine and pyrimidine deoxynucleotides.[3]

Methodology:

Monophosphorylation: The starting nucleoside, 2'-Deoxy-5-iodocytidine, is first

monophosphorylated at the 5'-hydroxyl group.

Reaction with Pyrophosphate: The resulting 5'-monophosphate is then reacted with

tributylammonium pyrophosphate. This step forms a cyclic intermediate.

Hydrolysis: The cyclic intermediate is subsequently hydrolyzed to yield the final product, 2'-
Deoxy-5-iodocytidine 5'-(tetrahydrogen triphosphate).

The final product is typically isolated as a sodium salt.

Purification and Analysis: Reversed-Phase Ion-Pair
HPLC
High-performance liquid chromatography (HPLC) is a standard method for the purification and

quantification of nucleotides. A reversed-phase ion-pair HPLC method can be utilized for the

simultaneous determination of ribonucleoside triphosphates and their deoxyribonucleoside

triphosphate counterparts from cell extracts.

Methodology:

Sample Preparation: Nucleotides can be extracted from cells using a 6% trichloroacetic acid

solution, followed by neutralization with 5 M K₂CO₃ prior to injection.

Stationary Phase: A C18 column (e.g., Symmetry C18, 3.5 µm, 150x4.6 mm) is suitable for

separation.
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Mobile Phase: A gradient elution using two solvents is typically employed.

Solvent A: 10 mM tetrabutylammonium hydroxide, 10 mM KH₂PO₄, and 0.25% MeOH,

adjusted to pH 6.9.

Solvent B: 5.6 mM tetrabutylammonium hydroxide, 50 mM KH₂PO₄, and 30% MeOH,

adjusted to pH 7.0.

Elution Program: A stepwise gradient from a higher proportion of Solvent A to a higher

proportion of Solvent B allows for the separation of various nucleotides.

Detection: UV detection at 254 nm is standard for nucleotides.

Metabolic and Biochemical Pathways
Intracellular Metabolism of 5-Iododeoxycytidine
5-Iododeoxycytidine can be metabolized within the cell through several enzymatic steps to

become biologically active or to be catabolized. The primary pathway involves phosphorylation

to its triphosphate form, which can then be incorporated into DNA.

Caption: Intracellular activation pathway of 5-Iododeoxycytidine.

Experimental Workflow: Incorporation into DNA
As an analogue of dCTP, 5-Iodo-dCTP can be utilized by DNA polymerases as a substrate for

the synthesis of new DNA strands. This process is fundamental to its application in various

molecular biology techniques and its mechanism of action as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/65386
https://pmc.ncbi.nlm.nih.gov/articles/PMC12400934/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12400934/
https://www.benchchem.com/product/b1218735#cas-number-for-2-deoxy-5-iodocytidine-5-tetrahydrogen-triphosphate
https://www.benchchem.com/product/b1218735#cas-number-for-2-deoxy-5-iodocytidine-5-tetrahydrogen-triphosphate
https://www.benchchem.com/product/b1218735#cas-number-for-2-deoxy-5-iodocytidine-5-tetrahydrogen-triphosphate
https://www.benchchem.com/product/b1218735#cas-number-for-2-deoxy-5-iodocytidine-5-tetrahydrogen-triphosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1218735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

